Cas no 99057-98-4 (Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-)

• Product Name: Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-
• CAS No: 99057-98-4
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 4379458
• PubChem ID: 60055806
• Update Time: 2025-04-24

Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-
• SCHEMBL6361439
• 4-Bromo-1-(4-aminophenyl)-3-methylpyrazole
• 99057-98-4
• ZDLIMTSJIAAEKQ-UHFFFAOYSA-N
• DB-117503

• Inchi： 1S/C10H10BrN3/c1-7-10(11)6-14(13-7)9-4-2-8(12)3-5-9/h2-6H,12H2,1H3
• InChI Key： ZDLIMTSJIAAEKQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=C(Br)C(C)=N2)C=C1

Computed Properties

• Exact Mass: 251.00581Da
• Monoisotopic Mass: 251.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų